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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840

An In-Depth Technical Guide to 1-Dodecene

Core Substance Identification

CAS Number: 112-41-4[1][2][3][4][5][6]

IUPAC Name: dodec-1-ene[1][2][4][5]

Introduction

1-Dodecene is a linear alpha-olefin with the chemical formula C12H24.[1][4] It consists of a
twelve-carbon chain with a double bond at the primary or alpha (a) position.[2][4] This
positioning of the double bond enhances its chemical reactivity, making it a valuable
intermediate in the chemical industry.[2] It is a colorless liquid with a mild odor and is insoluble
in water.[1][2] This guide provides a comprehensive overview of 1-dodecene, including its
physicochemical properties, synthesis, key experimental protocols, and applications relevant to
research and development.

Physicochemical Properties

The physical and chemical properties of 1-dodecene are summarized in the tables below.

General Properties
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Property Value Source
Molecular Formula C12H2a [L1][2][4][5]
Molecular Weight 168.32 g/mol [1103114]
Appearance Colorless liquid [11[2]
Odor Mild, pleasant [1112]

Thermodynamic Properties

Property Value Source
Melting Point -35.2°C [2]
Boiling Point 213.8°C [2]
Flash Point 77 °C (171 °F) [2]
Autoignition Temperature 255 °C (491 °F) [7]
Vapor Pressure 0.2 mmHg @ 20 °C [7]
Density 0.758 g/mL @ 20 °C [7]

lubil I " fici

Property Value Source
Solubility in water Insoluble [1112]
o ) Soluble in ethanol, ethyl ether,
Solubility in organic solvents [11[2]
acetone

logP (Octanol/Water Partition
o 6.1 [1]
Coefficient)

Synthesis and Manufacturing

Commercially, 1-dodecene is primarily produced through the oligomerization of ethylene.[2][4]
Several processes are employed:
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o Shell Higher Olefin Process (SHOP): This method uses a nickel catalyst to oligomerize
ethylene.[2][4]

o Gulf and Ethyl Corporation Processes: These processes utilize triethylaluminium as a
catalyst.[2][4] The mechanism involves the insertion of ethylene into an aluminum-alkyl bond,
followed by beta-hydride elimination to yield the alpha-olefin.[2][4]

Experimental Protocols
Hydroformylation of 1-Dodecene to Tridecanal

This process, also known as oxo synthesis, is a key industrial reaction for the production of
aldehydes from alkenes. Tridecanal is a valuable intermediate in the manufacturing of
detergents and plasticizers.

Objective: To synthesize n-tridecanal from 1-dodecene via hydroformylation.
Materials:

1-Dodecene

Synthesis gas (a mixture of carbon monoxide and hydrogen)

Rhodium-based catalyst (e.g., Rh(acac)(CO)2)[8]

Water-soluble ligand (e.g., SulfoXantphos)[3][9]

Non-ionic surfactant (e.g., Marlipal 24/70)[8][9]

Solvent (e.g., water)

High-pressure reactor
Methodology:

e The reaction is typically carried out in a multiphase system, often a microemulsion, to
enhance the solubility of the non-polar 1-dodecene in the aqueous catalyst phase.[9]
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The rhodium precursor and the water-soluble ligand are dissolved in water to form the active
catalyst complex.[8]

1-Dodecene, the aqueous catalyst solution, and a surfactant are charged into a high-
pressure reactor.[9]

The reactor is pressurized with synthesis gas (CO/Hz2).

The reaction mixture is heated to the desired temperature (e.g., 95 °C) and stirred to ensure
efficient mixing.[8]

The reaction progress is monitored by analyzing samples for the consumption of 1-
dodecene and the formation of tridecanal.

Upon completion, the product phase is separated from the agueous catalyst phase, which
can be recycled.[9]

Alkylation of Benzene with 1-Dodecene

This Friedel-Crafts alkylation reaction produces linear alkylbenzenes (LABSs), which are

precursors to linear alkylbenzene sulfonates (LAS), a major class of synthetic detergents.

Objective: To synthesize linear phenyldodecanes by the alkylation of benzene with 1-

dodecene.

Materials:

1-Dodecene

Benzene

Acid catalyst (e.g., non-zeolitic catalysts like clays, pillared clays, or clay-supported
heteropolyacids)

Autoclave reactor

Methodology:
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e A specific molar ratio of 1-dodecene to benzene (e.g., 1:10) is used to favor monoalkylation
and minimize the formation of dialkylated products.

e The catalyst is added to the benzene in an autoclave.

e The mixture is heated to the reaction temperature (e.g., 150 °C) with stirring (e.g., 1000
rpm).

e 1-Dodecene is then introduced into the reactor.

e The reaction is allowed to proceed for a set duration, with samples taken periodically to
monitor the conversion of 1-dodecene and the product distribution.

 After the reaction, the catalyst is separated from the product mixture by filtration.

e The excess benzene is removed by distillation, and the resulting linear phenyldodecane
products are purified.

Applications and Relevance

1-Dodecene is a versatile chemical with a range of applications in various fields.

Surfactants and Detergents: As a precursor to tridecanal and linear alkylbenzenes, it is
fundamental in the production of detergents and surfactants.[2]

e Polymers: It is used as a comonomer in the production of polyethylene to modify its
properties, such as density and flexibility.[3]

e Lubricants: 1-Dodecene is a feedstock for the synthesis of polyalphaolefins (PAOs), which
are used as high-performance synthetic lubricants.[3]

o Chemical Intermediate: It serves as a starting material for the synthesis of various other
chemicals.[5]

Biological Relevance

While primarily an industrial chemical, 1-dodecene has been identified as a human and
mammalian metabolite.[1][3] It is also found in some natural sources, such as soybeans.[1]
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Some studies have suggested that long-chain alkenes, including 1-dodecene, may possess

antimicrobial properties.
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Caption: Hydroformylation of 1-Dodecene to n-Tridecanal.
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Caption: Key Applications Derived from 1-Dodecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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